4-(Perfluoropropan-2-yl)aniline

• IUPAC Name: 4-(1,1,1,2,3,3,3-heptafluoropropan-2-yl)aniline
• InChI: InChI=1S/C9H6F7N/c10-7(8(11,12)13,9(14,15)16)5-1-3-6(17)4-2-5/h1-4H,17H2
• InChI Key: PWDDQCRAKBGDTI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(C(F)(F)F)(C(F)(F)F)F)N
• Molecular Formula: C9H6F7N
• DSSTOX Substance ID: DTXSID70431246
• Molecular Weight: 261.14 g/mol
• CAS No.: 2396-17-0

Description

4-(Perfluoropropan-2-yl)aniline is a useful research compound. Its molecular formula is C9H6F7N and its molecular weight is 261.14 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The storage condition is unknown. Please store according to label instructions upon receipt of goods.Use and application categories indicated by third-party sources: PFAS (per- and polyfluoroalkyl substances) -> OECD Category. However, this does not mean our product can be used or applied in the same or a similar way.
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Scientific Research Applications

Electroluminescent Materials

4-(Perfluoropropan-2-yl)aniline derivatives have been utilized in the development of electroluminescent materials. A novel class of compounds, including derivatives of aniline, has shown properties such as reversible anodic oxidation and cathodic reduction, intense fluorescence emission, and formation of stable amorphous glasses. These materials function as excellent emitting materials for organic electroluminescent devices, emitting multicolor light including white. They also serve as good host materials for emissive dopants in organic electroluminescent devices, enabling color tuning and improved performance (Doi et al., 2003).

Ionic Conductivity

Research has shown that the polymerization of aniline in the presence of perfluorinated polysulfonic acid results in soluble interpolyelectrolyte complexes. These complexes form free-standing films with high proton conductivity and electrical conductivity. This finding is significant for applications requiring high ionic conductivity (Boeva & Sergeyev, 2014).

Solar Cell Applications

Polymer derivatives of aniline, such as those synthesized with 4-(2,3-dihydrothieno[3,4-6][1,4][dioxin-5-yl) aniline, have been used in solar cell applications. These polymers have shown high conductivity and porosity, making them efficient as counter electrodes in the fabrication of dye-sensitized solar cells. They have demonstrated higher energy conversion efficiency compared to traditional materials (Shahhosseini et al., 2016).

Electrochromic Materials

Aniline derivatives have been incorporated into the synthesis of novel electrochromic materials. These materials exhibit properties like outstanding optical contrasts, high coloration efficiencies, and fast switching speeds in the near-infrared region, making them suitable for electrochromic applications (Li et al., 2017).

Corrosion Inhibition

Certain aniline derivatives have shown efficacy as corrosion inhibitors. For instance, compounds synthesized with aniline have been used to inhibit corrosion of mild steel in acidic solutions, displaying high efficiency and adherence to Langmuir’s isotherm (Daoud et al., 2014).

Synthesis routes and methods I

Procedure details

To a solution of aniline (1.32 g, 14.19 mmol) in tert-butyl methyl ether (25 ml) and water (25 ml) was added sequentially 2-iodoheptafluoropropane (5.00 g, 17.06 mmol), sodium thiosulphate (3.50 g, 17.06 mmol), sodium hydrogen carbonate (1.73 g, 17.06 mmol) and tetrabutylammonium hydrogen sulphate (0.53 g, 17.06 mmol). The reaction mixture was stirred at room temperature for 18 h and the two layers were separated. The aqueous layer was extracted with ethyl acetate and the combined organic phases were washed with hydrochloric acid (2N), aqueous sodium hydrogen carbonate solution and brine, dried (MgSO4) and concentrated in vacuo to give the titled compound (1.00 g).

Synthesis routes and methods II

Procedure details

100 g (1.02 mol) of aniline, 230 g (1.12 mol) of 85% sodium hydrosulfite, and 35.1 g (0.100 mol) of tetrabutylammonium hydrogen sulfate were charged to a mixed solution of 1500 ml of t-butyl methyl ether and 1500 ml of water, and 94.7 g (1.12 mol) of sodium hydrogen carbonate was added thereto. 350 g (1.12 mol) of heptafluoroisopropyl iodide was added dropwise thereto at room temperature, followed by stirring at room temperature for 6 hours. After the liquid separation, the organic layer was washed with 1 M hydrochloric acid, water, and a saturated aqueous sodium hydrogen carbonate solution, and then dried over anhydrous sodium sulfate. The solvent was evaporated under reduced pressure, and 500 ml of ethyl acetate was charged thereto. 255 g (1.02 mol) of a 4 M hydrogen chloride/ethyl acetate solution was added dropwise thereto, followed by stirring at room temperature for 30 minutes and at 5° C. for 1 hour. The precipitated solid was separated by filtration, and the solid was charged to 1000 ml of ethyl acetate, adjusted to pH 8 to 9 by the addition of 1000 ml of a saturated aqueous sodium hydrogen carbonate solution at 20° C. or lower, and subjected to liquid separation. The organic layer was dried over anhydrous sodium sulfate, and then the solvent was evaporated under reduced pressure to prepare 188 g (yield 71%) of a target compound.

Synthesis routes and methods III

Procedure details

100 g (1.02 mol) of aniline, 230 g (1.12 mol) of 85% sodium hydrosulfite, and 35.1 g (0.100 mol) of tetrabutylammonium hydrogen sulfate were charged to a mixed solution of 1500 ml of t-butyl methyl ether and 1500 ml of water, and 94.7 g (1.12 mol) of sodium hydrogen carbonate was added thereto. 350 g (1.12 mol) of heptafluoroisopropyl iodide was added dropwise thereto at room temperature, followed by stirring at room temperature for 6 hours. After the liquid separation, the organic layer was washed with 1 M hydrochloric acid, water, and a saturated aqueous sodium hydrogen carbonate solution, and then dried over anhydrous sodium sulfate. The solvent was evaporated under reduced pressure, and 500 ml of ethyl acetate was charged thereto. 255 g (1.02 mol) of a 4 M hydrogen chloride/ethyl acetate solution was added dropwise thereto, followed by stirring at room temperature for 30 minutes and at 5° C. for 1 hour. The precipitated solid was separated by filtration, and the solid was charged to 1000 ml of ethyl acetate, adjusted to pH 8 to 9 by the addition of 1000 ml of a saturated aqueous sodium hydrogen carbonate solution at 20° C. or lower, and subjected to liquid separation. The organic layer was dried over anhydrous sodium sulfate, and then the solvent was evaporated under reduced pressure to prepare 188 g (yield 71%) of a target compound.